Cas no 3924-22-9 (Androst-5-ene-3,11,17-triol,(3b,11b,17b)-)

Androst-5-ene-3,11,17-triol,(3b,11b,17b)- structure
3924-22-9 structure
Product Name:Androst-5-ene-3,11,17-triol,(3b,11b,17b)-
CAS No:3924-22-9
MF:C19H30O3
MW:306.439706325531
CID:304675
PubChem ID:14238044
Update Time:2025-04-19

Androst-5-ene-3,11,17-triol,(3b,11b,17b)- Chemical and Physical Properties

Names and Identifiers

    • Androst-5-ene-3,11,17-triol,(3b,11b,17b)-
    • 11-β-HYDROXYANDROSTENEDIOL
    • 5-Androstene-3B,11B,17B-triol
    • ZHAABJRKOCQPKV-MFXFBURESA-N
    • 5-Androsten-3beta,11beta,17beta-triol
    • Androst-5-ene-3,11,17-triol #
    • Androst-5-ene-3,11,17-triol, (3beta,11beta,17beta)-
    • 3924-22-9
    • SCHEMBL782941
    • (3S,8S,9S,10R,11S,13S,14S,17S)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,11,17-triol
    • Androst-5-ene-3,11,17-triol, (3.beta.,11.beta.,17.beta.)-
    • Inchi: 1S/C19H30O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h3,12-17,20-22H,4-10H2,1-2H3/t12-,13-,14-,15-,16-,17+,18-,19-/m0/s1
    • InChI Key: ZHAABJRKOCQPKV-MFXFBURESA-N
    • SMILES: O[C@H]1C[C@]2(C)[C@H](CC[C@H]2[C@@H]2CC=C3C[C@H](CC[C@]3(C)[C@H]21)O)O

Computed Properties

  • Exact Mass: 306.21900
  • Monoisotopic Mass: 306.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69000
  • LogP: 2.64180
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